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Compound of Interest

Compound Name: 4-Hydroxy Trimethoprim-d9

Cat. No.: B15144458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxy Trimethoprim-d9, a

deuterated analog of a primary metabolite of the antibiotic Trimethoprim. This document is

intended for professionals in research and drug development, offering detailed information on

its properties, its role in bioanalytical methods, and the underlying scientific context of its

application.

Core Compound Data
4-Hydroxy Trimethoprim-d9 is a stable isotope-labeled internal standard used in quantitative

bioanalytical studies, primarily in conjunction with liquid chromatography-mass spectrometry

(LC-MS). The deuteration provides a distinct mass signature, allowing it to be differentiated

from the endogenous, non-labeled 4-Hydroxy Trimethoprim, while maintaining nearly identical

chemical and physical properties. This makes it an ideal tool for correcting for variability during

sample preparation and analysis.

Chemical and Physical Properties
The fundamental properties of 4-Hydroxy Trimethoprim-d9 are summarized in the table

below. These data are compiled from various chemical suppliers and databases.
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Property Value

CAS Number 1794752-40-1

Molecular Formula C₁₄H₉D₉N₄O₄

Molecular Weight 315.37 g/mol

Appearance White to Off-White Solid

Purity Typically >98%

Storage Temperature -20°C

Synonyms
2,6-Diamino-5-[(3,4,5-

trimethoxyphenyl)methyl]-4(5H)-pyrimidinone-d9

Pharmacokinetic Data of Parent Compound
(Trimethoprim)
Understanding the pharmacokinetics of the parent drug, Trimethoprim, is crucial for designing

studies involving its metabolites. The following table summarizes key pharmacokinetic

parameters of Trimethoprim in humans.

Parameter Value

Bioavailability ~90-100%

Time to Peak Plasma Concentration (Tmax) 1-4 hours

Plasma Protein Binding ~44%

Elimination Half-Life 8-10 hours in adults with normal renal function

Metabolism Hepatic (10-20% of dose)

Excretion
Primarily renal (50-60% of dose excreted

unchanged in urine within 24 hours)

Mechanism of Action of Trimethoprim
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Trimethoprim is a synthetic antibiotic that functions as a competitive inhibitor of bacterial

dihydrofolate reductase (DHFR). This enzyme is a critical component of the folate synthesis

pathway, which is essential for the production of nucleotides and, consequently, for DNA and

RNA synthesis in bacteria. By blocking this pathway, Trimethoprim prevents bacterial

replication.
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Bacterial Folate Synthesis Pathway and Inhibition by Trimethoprim.

Metabolism of Trimethoprim
Trimethoprim is metabolized in the liver, with 4-Hydroxy Trimethoprim being one of its major

metabolites. The metabolic pathway primarily involves oxidation and demethylation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15144458?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trimethoprim

4-Hydroxy Trimethoprim
Hydroxylation

1-Oxide Trimethoprim
N-Oxidation

3-Oxide Trimethoprim
N-Oxidation

3'-Demethyl Trimethoprim
O-Demethylation

Other Minor Metabolites

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample

Add 4-Hydroxy
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Guanidine Trimethoprim
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1794752-40-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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